Cas no 100991-83-1 (Bufa-20,22-dienolide,3-(acetyloxy)-5,14,19-trihydroxy-, (3b,5b)- (9CI))

• Product name: Bufa-20,22-dienolide,3-(acetyloxy)-5,14,19-trihydroxy-, (3b,5b)- (9CI)
• CAS No: 100991-83-1
• MF: C₂₆H₃₆O₇
• MW: 460.55984
• CID: 172785
• PubChem ID: 92043769

Bufa-20,22-dienolide,3-(acetyloxy)-5,14,19-trihydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-5,14,19-trihydroxy-, (3b,5b)- (9CI)
• [(3S,5S,10R,13R,14S,17R)-5,14-dihydroxy-10-(hydroxymethyl)-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Hellebrigeninmonoacetat [German]
• (3beta,5beta,8xi,9xi)-3-(acetyloxy)-5,14,19-trihydroxybufa-20,22-dienolide
• 3-beta,5,14,19-Tetrahydroxy-5-beta-bufa-20,22-dienolide 3-acetate
• 5-beta-Bufa-20,22-dienolide, 3-beta,5,14,19-tetrahydroxy-, 3-acetate
• BRN 0062469
• Hellebrigeninmonoacetat
• Hellebrigenol-3-monoacetate
• 3β-(Acetyloxy)-5,14,19-trihydroxy-5β-bufa-20,22-dienolide
• 100991-83-1
• Q27292603
• 3-(Acetyloxy)-5,14,19-trihydroxy-bufa-20,22-dienolide, (3beta,5beta)-
• 3-(ACETYLOXY)-5,14,19-TRIHYDROXY-BUFA-20,22-DIENOLIDE, (3.BETA.,5.BETA.)-
• 4-18-00-03150 (Beilstein Handbook Reference)
• WF8O36W7ZI
• [(3S,5S,10R,13R,14S,17R)-5,14-dihydroxy-10-(hydroxymethyl)-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]acetate
• (3beta,5beta)-3-(acetyloxy)-5,14,19-trihydroxy-bufa-20,22-dienolide
• BUFA-20,22-DIENOLIDE, 3-(ACETYLOXY)-5,14,19-TRIHYDROXY-, (3.BETA.,5.BETA.)-
• UNII-WF8O36W7ZI

• Inchi： InChI=1S/C26H36O7/c1-16(28)33-18-5-10-24(15-27)20-6-9-23(2)19(17-3-4-22(29)32-14-17)8-12-26(23,31)21(20)7-11-25(24,30)13-18/h3-4,14,18-21,27,30-31H,5-13,15H2,1-2H3/t18-,19+,20?,21?,23+,24-,25-,26-/m0/s1
• InChI Key： GBSYMBLHPNJBLH-PTGWYJJLSA-N
• SMILES： CC(O[C@H]1CC[C@@]2(C3CC[C@@]4([C@@H](C5C=CC(=O)OC=5)CC[C@]4(O)C3CC[C@]2(O)C1)C)CO)=O

Computed Properties

• Exact Mass: 460.24618
• Monoisotopic Mass: 460.246104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 1.6

Experimental Properties

• Density: 1.31
• Boiling Point: 628.1°Cat760mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.604
• PSA: 113.29
• LogP: 2.90000